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Compound of Interest

Compound Name: 4-Carboethoxypiperidine-d9
Cat. No.: B15553569
Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of safety data. A specific Safety Data Sheet
(SDS) for 4-Carboethoxypiperidine-d9 was not available. The following information is
adapted from the SDS for the non-deuterated analogue, 4-Carboethoxypiperidine, and related
piperidine derivatives. Deuterated compounds are not expected to have significantly different
chemical hazards; however, users should handle this substance with the care required for a
novel compound and refer to a certified SDS for the specific product being used.

Section 1: GHS Hazard Identification

This compound is classified as hazardous. The primary hazards associated with its non-
deuterated analogue are outlined below.

GHS Classification (in accordance with OSHA Hazard Communication Standard, 29 CFR
1910.1200):
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Hazard Class Category
Flammable liquids Category 2
Acute toxicity, Oral Category 4
Acute toxicity, Inhalation Category 3
Acute toxicity, Dermal Category 3

Skin corrosion

Sub-category 1B

Serious eye damage

Category 1

Short-term (acute) aquatic hazard

Category 3

Hazard Pictograms:

Danger

Hazard Statements:

o H225: Highly flammable liquid and vapour.[1]

e H302: Harmful if swallowed.[1]

e H311 + H331: Toxic in contact with skin or if inhaled.[1]

e H314: Causes severe skin burns and eye damage.[1]

e H402: Harmful to aquatic life.[1]

» H410: Very toxic to aquatic life with long lasting effects.

Section 2: Physical and Chemical Properties

The following data are derived from the non-deuterated form of 4-Carboethoxypiperidine.
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Property Value Method
Melting Point / Range -13°C (9 °F) lit.[1]
Boiling Point / Range 106 °C (223 °F) lit.[1]
Density 0.862 g/cm? (at 20 °C / 68 °F) lit.[1]
Partition Coefficient (n- log Pow: 0.64 - 0.7 (at 20 °C / it[1]
octanol/water) 68 °F)

Bioaccumulation is not expected based on the partition coefficient.[1]

Section 3: Exposure Controls and Personal Protection

Adherence to proper laboratory safety protocols is essential when handling this compound.
Engineering Controls:

e Use only outdoors or in a well-ventilated area.[1][2][3]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

o Ensure eyewash stations and safety showers are close to the workstation location.[2][3][4]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. Use a face
shield if splashing is possible.[1]

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and flame-retardant antistatic
protective clothing.[1] Immediately change contaminated clothing.[1]

» Respiratory Protection: If engineering controls do not maintain airborne concentrations below
exposure limits, a NIOSH-approved respirator is recommended.

Handling and Storage:
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o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[1][4]

o Keep container tightly closed.[1][2][5]
e Ground and bond container and receiving equipment to prevent static discharges.[1]

o Store in a well-ventilated place. Keep cool.[4]

Section 4: First-Aid and Emergency Procedures

Experimental Protocols: Detailed experimental protocols for the toxicological studies cited in
the source SDS are not provided. The data are based on literature values. The following are
procedural recommendations for emergency situations.

Exposure Route First-Aid Measures

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

Inhalation
physician immediately. If breathing stops, apply
artificial respiration.[1][2][4]
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Call a physician

immediately.[1][2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing. Immediately call an

ophthalmologist.[1][2][4]

Call a POISON CENTER or doctor/physician if
Ingestion you feel unwell. Rinse mouth. Do not induce
vomiting (risk of perforation).[1][4]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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e Specific Hazards: Vapours may form explosive mixtures with air at ambient temperatures.[1]
Hazardous combustion products include carbon oxides and nitrogen oxides.[4]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[1][4]

Visualizations
Emergency Response Workflow for Chemical Exposure

The following diagram outlines the logical steps for responding to an accidental exposure to 4-
Carboethoxypiperidine based on the provided safety information.

Chemical Exposure Event

Initial As‘:;'essment

Identify Exposure Route

Skin Eyes Inhalation

Immediate Firsi/Aid Actions

Skin Contact: Eye Contact: Inhalation: Ingestion:
- Immediately remove contaminated clothing. - Rinse with water for several minutes. - Move to fresh air. - Rinse mouth.
- Rinse skin with water/shower. - Remove contact lenses if possible. - Keep at rest. - Do NOT induce vomiting.

Seek Immediate Medical Attention
(Call Physician / POISON CENTER)

Post-Ipcident

Report Incident per Institutional Protocol

Click to download full resolution via product page
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Caption: Workflow for emergency response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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